Cas no 951920-69-7 (2-(4-bromo-2-chlorophenoxy)propanenitrile)

• Product Name: 2-(4-bromo-2-chlorophenoxy)propanenitrile
• CAS No: 951920-69-7
• MF: C₉H₇BrClNO
• MW: 260.514980554581
• CID: 4667019
• PubChem ID: 20480831
• Update Time: 2025-09-28

2-(4-bromo-2-chlorophenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-chlorophenoxy)propanenitrile

• Inchi： 1S/C9H7BrClNO/c1-6(5-12)13-9-3-2-7(10)4-8(9)11/h2-4,6H,1H3
• InChI Key： GWKJRFPDTCDADM-UHFFFAOYSA-N
• SMILES： C(#N)C(OC1=CC=C(Br)C=C1Cl)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-bromo-2-chlorophenoxy)propanenitrile

Comprehensive Overview of 2-(4-bromo-2-chlorophenoxy)propanenitrile (CAS No. 951920-69-7): Properties, Applications, and Industry Insights

2-(4-bromo-2-chlorophenoxy)propanenitrile (CAS No. 951920-69-7) is a specialized organic compound with a molecular formula of C₉H₇BrClNO. This nitrile-containing derivative has garnered attention in pharmaceutical and agrochemical research due to its unique phenoxypropanenitrile backbone. The compound's structural features, including the bromo and chloro substituents, contribute to its reactivity and potential as an intermediate in synthetic chemistry.

Recent studies highlight the growing demand for halogenated phenoxy compounds like 2-(4-bromo-2-chlorophenoxy)propanenitrile in drug discovery. Researchers are particularly interested in its role as a building block for bioactive molecules targeting enzyme inhibition. The compound's electron-withdrawing groups (Br and Cl) enhance its utility in nucleophilic substitution reactions, making it valuable for constructing complex molecular architectures.

From an industrial perspective, 951920-69-7 exemplifies the trend toward sustainable synthetic intermediates. Manufacturers are optimizing production methods to reduce environmental impact while maintaining high purity (>98%), addressing the pharmaceutical industry's need for GMP-compliant intermediates. Analytical techniques such as HPLC and GC-MS are routinely employed for quality control.

The compound's structure-activity relationship (SAR) has become a hot topic in medicinal chemistry forums. Computational chemists frequently search for "2-(4-bromo-2-chlorophenoxy)propanenitrile docking studies" to explore its potential binding modes with biological targets. Meanwhile, patent databases show increasing applications in crop protection formulations, particularly for developing novel herbicide safeners.

Storage and handling of 2-(4-bromo-2-chlorophenoxy)propanenitrile require standard organic chemical protocols. The compound typically appears as a white to off-white crystalline powder with a melting point range of 89-92°C. Its solubility profile (soluble in polar aprotic solvents like DMSO, slightly soluble in ethanol) makes it versatile for various reaction conditions.

Emerging research explores the compound's potential in material science, particularly as a precursor for liquid crystal derivatives. The 4-bromo-2-chlorophenoxy moiety shows promise for modifying mesogenic properties when incorporated into aromatic core structures. This multidisciplinary applicability positions CAS 951920-69-7 as a compound of continuing scientific interest.

Regulatory databases indicate that 2-(4-bromo-2-chlorophenoxy)propanenitrile is not currently classified under major chemical control lists, though proper SDS documentation should always be consulted. The scientific community continues to investigate its metabolic pathways and environmental fate, with recent biodegradation studies showing promising results under aerobic conditions.

For synthetic chemists, the compound's reaction optimization remains a key focus area. Online forums frequently discuss topics like "best catalysts for 2-(4-bromo-2-chlorophenoxy)propanenitrile coupling reactions" and "scaling up nitrile-containing intermediates." These discussions reflect the compound's practical importance in process chemistry development.

Market analysts note steady growth in the fine chemicals sector for compounds like 951920-69-7, driven by pharmaceutical outsourcing trends. Custom synthesis providers increasingly list this molecule in their catalog offerings, with purity options ranging from research-grade to pharma-grade specifications.

In spectroscopic characterization, 2-(4-bromo-2-chlorophenoxy)propanenitrile displays distinctive signals: 1H NMR shows aromatic protons at 7.4-7.8 ppm and a characteristic -OCH₂- triplet near 4.3 ppm. The nitrile group vibration appears at ~2250 cm^-1 in FT-IR spectra, serving as a key identification marker.

The compound's crystal structure has been determined through X-ray diffraction studies, revealing interesting molecular packing patterns influenced by halogen interactions. These structural insights help researchers design more efficient derivatization strategies for targeted applications.

Environmental scientists are investigating advanced oxidation processes for treating wastewater containing such halogenated organics. Recent publications suggest that photocatalytic degradation methods show particular promise for breaking down the phenoxypropanenitrile framework.

As the chemical industry moves toward green chemistry principles, 951920-69-7 serves as a case study for balancing synthetic utility with environmental considerations. Life cycle assessment (LCA) approaches are being applied to evaluate the sustainability of production routes for such functionalized nitriles.

The future research trajectory for 2-(4-bromo-2-chlorophenoxy)propanenitrile likely includes expanded structure-activity studies and exploration of its chiral derivatives. With the rise of AI-assisted drug discovery, this compound's molecular features make it a candidate for virtual screening libraries targeting various disease pathways.